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Compound of Interest

Compound Name: 2-Hydroxy-4-phenylthiazole

Cat. No.: B186841

Technical Support Center: 2-Hydroxy-4-
phenylthiazole

This technical support guide provides essential information for the safe handling and storage of
2-hydroxy-4-phenylthiazole, addressing common questions and concerns encountered by
researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with 2-hydroxy-4-phenylthiazole?

Al: 2-Hydroxy-4-phenylthiazole is classified as harmful if swallowed and causes serious eye
irritation.[1] It is important to handle this compound with care to avoid ingestion and eye
contact.

Q2: What personal protective equipment (PPE) is required when working with 2-hydroxy-4-
phenylthiazole?

A2: To ensure safety, the following personal protective equipment (PPE) is recommended:
e Respiratory Protection: A dust mask (type N95 or equivalent).[1]

o Eye Protection: Safety glasses with side-shields or goggles.[1]
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» Hand Protection: Compatible chemical-resistant gloves.[1]
« Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.[2]
Q3: How should | properly store 2-hydroxy-4-phenylthiazole?

A3: Store 2-hydroxy-4-phenylthiazole in a tightly closed container in a dry and well-ventilated
place.[3] It is classified as a combustible solid, so it should be kept away from ignition sources.

[1]
Q4: What should | do in case of a spill?

A4: In the event of a spill, you should:

Evacuate the area and ensure adequate ventilation.
o Wear appropriate PPE, including respiratory protection, gloves, and eye protection.

o For dry spills, carefully sweep or scoop up the material, avoiding dust generation, and place
it in a suitable container for disposal.

o For solutions, absorb the spill with an inert material (e.g., sand, diatomite) and collect it for
disposal.[2]

o Clean the spill area thoroughly with a suitable solvent and then wash with soap and water.
o Prevent the spilled material from entering drains or waterways.

Q5: What is the correct first aid procedure for exposure to 2-hydroxy-4-phenylthiazole?
A5:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[3]

o Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap
and water. If irritation persists, seek medical attention.[2][3]
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« Ingestion: If swallowed, rinse your mouth with water. Do NOT induce vomiting. Call a
physician or poison control center immediately.[1][2]

« Inhalation: Move the exposed person to fresh air. If they are not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Seek medical attention.[2]

Q6: Are there any known chemical incompatibilities with 2-hydroxy-4-phenylthiazole?

A6: 2-hydroxy-4-phenylthiazole should be kept away from strong oxidizing agents.[3]

Quantitative Data Summary

Property Value Source
Molecular Formula CoH7NOS [4]
Molecular Weight 177.22 g/mol [1114]
Melting Point 207-211 °C [1]
Form Solid [1114]

H302 (Harmful if swallowed),
Hazard Codes H319 (Causes serious eye [1]

irritation)

Storage Class 11 (Combustible Solids) [1]

Experimental Protocols
Standard Handling Protocol

o Preparation: Before handling, ensure you are in a well-ventilated area, preferably a chemical
fume hood. Confirm that a safety shower and eyewash station are readily accessible.

o Personal Protective Equipment (PPE): Don the required PPE: a lab coat, chemical-resistant
gloves, safety goggles, and a dust mask.

e Weighing and Transfer: When weighing the solid, use a balance inside a ventilated enclosure
if possible to minimize dust dispersion. Use a spatula for transfers. Avoid creating dust.
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» Dissolving: When preparing solutions, add the solid to the solvent slowly while stirring to
prevent splashing.

e Post-Handling: After handling, wash your hands thoroughly with soap and water. Clean all
equipment and the work area. Dispose of contaminated gloves and other disposable
materials in a designated waste container.

Spill Cleanup Protocol

o Alert and Evacuate: Alert others in the vicinity and evacuate the immediate area of the spill.
e Ventilate: Ensure the area is well-ventilated.

» Don PPE: Put on appropriate PPE, including a respirator, chemical-resistant gloves, and eye
protection.

o Containment: For small dry spills, gently cover with an absorbent material to prevent dust
from becoming airborne.

o Collection: Carefully sweep the contained material into a labeled waste container. Avoid
generating dust.

» Decontamination: Clean the spill surface with a suitable solvent, followed by washing with
soap and water.

» Waste Disposal: Dispose of the waste according to institutional and local regulations.

Workflow for Safe Handling
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Caption: Workflow for the safe handling of 2-hydroxy-4-phenylthiazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydroxy-4-phenylthiazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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